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Cadaverine is a biogenic amine. Mechanism of cadaverine fermentation by Corynebacterium glutamicum was reported.
Cadaverine, a diamine, has been reported as a cadaveric volatile organic compound. Its effect on the electroantennographic (EAG) and behavioral responses of silphine species, Thanatophilus sinuatus Fabricius has been investigated.
Cadaverine, a biogenic amine, belongs to the class of aliphatic diamines and is commonly found in food products including cheese, fish products, fermented sausages, fish sauces, etc. It can be used as a freshness marker and as an indicator of microbial spoilage since it is most commonly identified in food products as a result of inappropriate storage conditions and microbial contamination.
Cadaverine is an alkane-alpha,omega-diamine comprising a straight-chain pentane core with amino substitutents at positions 1 and...